Cas no 88444-13-7 (Undecanoic acid, 11-phenoxy-, methyl ester)

• Product Name: Undecanoic acid, 11-phenoxy-, methyl ester
• CAS No: 88444-13-7
• MF: C₁₈H₂₈O₃
• MW: 292.413125991821
• CID: 632543
• PubChem ID: 70478249
• Update Time: 2025-04-19

Undecanoic acid, 11-phenoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 11-phenoxy-, methyl ester
• methyl 11-phenoxyundecanoate
• 88444-13-7
• DTXSID50742105
• SCHEMBL10944790

• Inchi： 1S/C18H28O3/c1-20-18(19)15-11-6-4-2-3-5-7-12-16-21-17-13-9-8-10-14-17/h8-10,13-14H,2-7,11-12,15-16H2,1H3
• InChI Key： WCFTVVSMRMEDSF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 292.20384475g/mol
• Monoisotopic Mass: 292.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5Ų